N-[(1R,2S)-2-(3-chlorophenyl)cyclopropyl]oxolane-2-carboxamide

• IUPAC Name: N-[(1R,2S)-2-(3-chlorophenyl)cyclopropyl]oxolane-2-carboxamide
• InChI: InChI=1S/C14H16ClNO2/c15-10-4-1-3-9(7-10)11-8-12(11)16-14(17)13-5-2-6-18-13/h1,3-4,7,11-13H,2,5-6,8H2,(H,16,17)/t11-,12+,13?/m0/s1
• InChI Key: WTXNFVWFXHRPSM-LAGVYOHYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2CC2C3=CC(=CC=C3)Cl
• Isomeric SMILES: C1CC(OC1)C(=O)N[C@@H]2C[C@H]2C3=CC(=CC=C3)Cl
• Molecular Formula: C14H16ClNO2
• Molecular Weight: 265.73 g/mol

Description

N-[(1R,2S)-2-(3-chlorophenyl)cyclopropyl]oxolane-2-carboxamide is a chemical compound with a complex structure that includes a cyclopropyl group, a chlorophenyl group, and an oxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1R,2S)-2-(3-chlorophenyl)cyclopropyl]oxolane-2-carboxamide typically involves multiple steps. One common method starts with the preparation of the cyclopropyl intermediate, which is then reacted with a chlorophenyl derivative. The final step involves the formation of the oxolane ring and the carboxamide group under specific reaction conditions, such as controlled temperature and pH.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

N-[(1R,2S)-2-(3-chlorophenyl)cyclopropyl]oxolane-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorophenyl group, using reagents like sodium hydroxide or ammonia.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

N-[(1R,2S)-2-(3-chlorophenyl)cyclopropyl]oxolane-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(1R,2S)-2-(3-chlorophenyl)cyclopropyl]oxolane-2-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-[(1R,2S)-2-(3-bromophenyl)cyclopropyl]oxolane-2-carboxamide
• N-[(1R,2S)-2-(3-fluorophenyl)cyclopropyl]oxolane-2-carboxamide
• N-[(1R,2S)-2-(3-methylphenyl)cyclopropyl]oxolane-2-carboxamide

Uniqueness

N-[(1R,2S)-2-(3-chlorophenyl)cyclopropyl]oxolane-2-carboxamide is unique due to the presence of the chlorophenyl group, which can influence its chemical reactivity and biological activity. This uniqueness makes it a valuable compound for research and development in various scientific fields.